Cas no 19467-27-7 (Benzene-1,2,3-d3)
Benzene-1,2,3-d3 structure
Product Name:Benzene-1,2,3-d3
Benzene-1,2,3-d3 Chemical and Physical Properties
Names and Identifiers
-
- Benzene-1,2,3-d3
- 1,2,3-Benzenetricarbonitrile
- 1,2,3-Tricyanbenzol
- 1,2,3-tricyanobenzene
- 1,2,3-trideuterio-benzene
- 1,2,3-Trideuteriobenzol
- 1,2,3-Trideuterio-benzol
- 1,2,3-Trideuterobenzol
- benzenedicarbonitrile carbonitrile
- Benzol-1,2,3-d3
- Benzol-1.2.3-tricarbonitril
- CTK1B4703
- SureCN645262
- Benzene-d3-2
- benzene-d3
- 19467-27-7
- D97879
- 1,2,3-Trideuteriobenzene
- DB-318637
-
- Inchi: 1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1D,2D,3D
- InChI Key: UHOVQNZJYSORNB-CBYSEHNBSA-N
- SMILES: C1([2H])C([2H])=CC=CC=1[2H]
Computed Properties
- Exact Mass: 81.066
- Monoisotopic Mass: 81.066
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 15.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 0A^2
Benzene-1,2,3-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B185289-2.5mg |
Benzene-1,2,3-d3 |
19467-27-7 | 2.5mg |
$ 64.00 | 2023-04-19 | ||
| TRC | B185289-5mg |
Benzene-1,2,3-d3 |
19467-27-7 | 5mg |
$ 81.00 | 2023-04-19 | ||
| TRC | B185289-25mg |
Benzene-1,2,3-d3 |
19467-27-7 | 25mg |
$ 98.00 | 2023-04-19 |
Benzene-1,2,3-d3 Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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